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Compound of Interest

Compound Name:
2,4-Dichloro-5-

(chloromethyl)pyrimidine

Cat. No.: B1314503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available solubility data for 2,4-
Dichloro-5-(chloromethyl)pyrimidine. It also outlines common experimental protocols for

determining the solubility of pyrimidine derivatives, which can be adapted for this specific

compound. While the broader class of pyrimidine derivatives is known for a wide range of

biological activities, a specific signaling pathway for 2,4-Dichloro-5-(chloromethyl)pyrimidine
has not been identified in the reviewed literature.

Physicochemical Properties
Property Value Source

Molecular Formula C₅H₃Cl₃N₂ [1]

Molecular Weight 197.45 g/mol [2]

Appearance White to cream solid [1]

CAS Number 7627-38-5 [1][2]

Solubility Data
Currently, publicly available quantitative solubility data for 2,4-Dichloro-5-
(chloromethyl)pyrimidine is limited. The following table summarizes the known data point.
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Further experimental investigation is required to determine its solubility in a broader range of

solvents and temperatures.

Solvent Temperature (°C) Solubility (g/L) Classification

Water 25 2.4 Slightly soluble[1]

Experimental Protocols for Solubility Determination
The following are generalized but detailed methodologies for determining the solubility of

pyrimidine derivatives, which can be applied to 2,4-Dichloro-5-(chloromethyl)pyrimidine.

Thermodynamic (Equilibrium) Solubility Assay
This method determines the equilibrium solubility of a compound in a specific solvent.

Workflow for Thermodynamic Solubility Assay

Sample Preparation Equilibration Phase Separation Quantification

Add excess solid compound to a known volume of solvent Seal vial to prevent solvent evaporation Incubate at a constant temperature with continuous agitation Allow to equilibrate for a defined period (e.g., 24-48 hours) Centrifuge or filter the suspension to remove undissolved solid Extract a clear aliquot of the supernatant Determine the concentration using a suitable analytical method (e.g., HPLC-UV, LC-MS) Compare against a standard calibration curve

Sample Preparation Dilution & Precipitation Phase Separation Quantification

Prepare a high-concentration stock solution in an organic solvent (e.g., DMSO) Add a small aliquot of the stock solution to the aqueous buffer Allow a short incubation period for precipitation to occur Filter through a multi-well filter plate to remove precipitate Analyze the filtrate for the concentration of the dissolved compound Typically quantified using UV-Vis spectroscopy or LC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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